Cas no 1866-14-4 (2-butanoyloxyethyl(trimethyl)azanium;4-methylbenzenesulfonate)

• Product Name: 2-butanoyloxyethyl(trimethyl)azanium;4-methylbenzenesulfonate
• CAS No: 1866-14-4
• MF: C₁₆H₂₇NO₅S
• MW: 345.454283952713
• CID: 1378840
• PubChem ID: 24189112
• Update Time: 2025-04-20

2-butanoyloxyethyl(trimethyl)azanium;4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• NSC83579
• NSC-83579
• 2-butanoyloxyethyl(trimethyl)azanium,4-methylbenzenesulfonate
• BUTYRYLCHOLINE P-TOLUENESULFONATE
• 2-butanoyloxyethyl(trimethyl)azanium
• 4-methylbenzenesulfonate
• SCHEMBL16106182
• 2-butanoyloxyethyl(trimethyl)azanium;4-methylbenzenesulfonate
• DTXSID90637546
• 1866-14-4
• 2-(Butanoyloxy)-N,N,N-trimethylethan-1-aminium 4-methylbenzene-1-sulfonate
• NSC 83579

• Inchi： 1S/C9H20NO2.C7H8O3S/c1-5-6-9(11)12-8-7-10(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： DZSWXVDFVYXLHS-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O(C(CCC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 346.16894
• Monoisotopic Mass: 345.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 80.67
• LogP: 3.01580